CALCIUM PLUMBATE

Specification

• CAS No.: 12013-69-3
• Molecular Formula: Ca2O4Pb-2
• Molecular Weight: 351.3536

Introduction

Chemical Identity and Structural Characteristics

Calcium plumbate is recognized by two primary CAS registry numbers: 12774-29-7 and 12013-69-3, reflecting variations in its reported molecular configurations. The compound’s formula is alternately described as CaO3Pb (molecular weight 295 g/mol) or CaO4Pb−2 (molecular weight 311.28 g/mol), suggesting the existence of isomeric forms or differences in oxidation states. The CaO3Pb formulation implies a calcium-lead oxide structure with one calcium atom, three oxygen atoms, and one lead atom, while CaO4Pb−2 indicates a tetraoxidoplumbate(4−) anion complexed with calcium cations.

Synonymous designations include dicalcium lead tetraoxide, (beta-4)-plumbate(pbo44-calcium), and calcium (1:2),(T-4)-plumbate(4−), underscoring the complexity of its nomenclature. Crystallographically, it adopts an orange-brown orthorhombic structure, with a density of 5.71 g/cm³. The compound is insoluble in water but decomposes in hot aqueous environments, dissolving in acidic solutions with concomitant breakdown.

Table 1: Comparative Molecular Properties of Calcium Plumbate

Property	CAS 12774-29-7	CAS 12013-69-3
Molecular Formula	CaO3Pb	CaO4Pb−2
Molecular Weight (g/mol)	295	311.28
Crystal System	Not specified	Orthorhombic
Density (g/cm³)	Not reported	5.71
Solubility	Insoluble in H₂O	Insoluble in H₂O

Synthesis and Industrial Production

While explicit synthesis protocols for calcium plumbate are sparsely documented, its formation likely involves high-temperature solid-state reactions between lead oxides (e.g., PbO₂) and calcium oxide (CaO). The process may proceed as:
$\text{CaO} + \text{PbO}_2 \rightarrow \text{CaPbO}_3$.
Industrial-scale production remains limited due to lead’s toxicity, but niche applications in specialized ceramics or corrosion-resistant coatings have been hypothesized.

Physicochemical Properties

Calcium plumbate’s thermal stability is moderate, with decomposition occurring upon heating without a distinct melting point. Its insolubility in water contrasts with reactivity in acidic media, where it undergoes protonation and disintegration. The compound’s topological polar surface area (63.2 Ų) and hydrogen bond acceptor count (3) suggest limited organic compatibility, aligning with its inorganic lattice structure.

Table 2: Key Physicochemical Parameters

Parameter	Value
Heavy Atom Count	5
Covalently-Bonded Unit Count	2
Exact Mass (g/mol)	295.92399
Melting Behavior	Decomposes

Toxicological Profile and Health Hazards

Calcium plumbate’s lead content confers significant toxicity, as detailed in tier II health assessments. Acute exposure elevates blood lead levels (PbB), with encephalopathy observed in adults at PbB ≥ 460 µg/dL and gastrointestinal effects (colic, nausea) at PbB ≥ 60 µg/dL. Pediatric populations exhibit greater susceptibility, with encephalopathic symptoms reported at PbB ≥ 80 µg/dL. Chronic exposure risks include proximal renal tubular damage and inhibition of cytochrome P450 enzymes, critical for xenobiotic metabolism.

Table 3: Health Effects vs. Blood Lead Levels (PbB)

PbB (µg/dL)	Population	Observed Effects
≥60	Adults	Gastrointestinal colic, anorexia
≥80	Children	Acute encephalopathy, convulsions
≥460	Adults	Encephalopathy, coma, potential mortality

Analytical Characterization Techniques

Advanced spectroscopic methods are essential for calcium plumbate analysis. Laser ablation inductively coupled plasma mass spectrometry (LA-ICP-MS) enables spatially resolved microanalysis of lead distribution in composite materials, achieving spot sizes as small as 5 µm. Instrumental neutron activation analysis (INAA) has historically been used for trace-element profiling, detecting lanthanum (La), lutetium (Lu), and other rare earth elements at parts-per-million sensitivity. Cross-validation with X-ray fluorescence (XRF) ensures quantitative accuracy, particularly for major oxides like PbO₂.

Applications and Historical Context

Though modern industrial applications are circumscribed by lead regulations, calcium plumbate’s historical significance emerges in archaeometric studies of pre-Columbian Plumbate pottery from Mesoamerica. Provenance analysis via LA-ICP-MS and INAA has traced ceramic artifacts to specific geological sources near the México-Guatemala border, revealing two distinct production zones for San Juan and Tohil Plumbate wares. This underscores the compound’s role in ancient ceramic glazes, where lead’s flux properties enhanced vitrification and surface luster.

Future Research Directions

Current gaps include elucidating calcium plumbate’s electronic structure via X-ray absorption spectroscopy and exploring lead sequestration strategies to mitigate environmental persistence. Additionally, reevaluating its thermodynamic stability through differential scanning calorimetry could inform safer handling protocols.